Cas no 104186-19-8 (Phenol,4-[[5-(3,4-dimethoxyphenyl)-2H-tetrazol-2-yl]methyl]-2,6-dimethyl-)

• Product Name: Phenol,4-[[5-(3,4-dimethoxyphenyl)-2H-tetrazol-2-yl]methyl]-2,6-dimethyl-
• CAS No: 104186-19-8
• MF: C₁₈H₂₀N₄O₃
• MW: 340.376403808594
• CID: 214130
• PubChem ID: 3025579
• Update Time: 2025-04-19

Phenol,4-[[5-(3,4-dimethoxyphenyl)-2H-tetrazol-2-yl]methyl]-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[[5-(3,4-dimethoxyphenyl)-2H-tetrazol-2-yl]methyl]-2,6-dimethyl-
• 4-[[5-(3,4-dimethoxyphenyl)tetrazol-2-yl]methyl]-2,6-dimethylphenol
• BRN 4554708
• 4-((5-(3,4-Dimethoxyphenyl)-2H-tetrazol-2-yl)methyl)-2,6-dimethylphenol
• Phenol, 4-((5-(3,4-dimethoxyphenyl)-2H-tetrazol-2-yl)methyl)-2,6-dimethyl-
• 104186-19-8
• DTXSID60146332

• Inchi： 1S/C18H20N4O3/c1-11-7-13(8-12(2)17(11)23)10-22-20-18(19-21-22)14-5-6-15(24-3)16(9-14)25-4/h5-9,23H,10H2,1-4H3
• InChI Key： RYAQNNATFZKOMC-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=C(C=C1C)CN1N=NC(C2C=CC(=C(C=2)OC)OC)=N1

Computed Properties

• Exact Mass: 340.1537
• Monoisotopic Mass: 340.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 82.29